
Molecular structure and weight of Methyl N-Boc-
4-piperidinepropionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl N-Boc-4-

piperidinepropionate

Cat. No.: B031724 Get Quote
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Introduction
Methyl N-Boc-4-piperidinepropionate is a bifunctional molecule widely utilized in the field of

medicinal chemistry, particularly in the design and synthesis of Proteolysis Targeting Chimeras

(PROTACs). Its structure incorporates a protected piperidine ring, a common scaffold in

pharmaceuticals, and a methyl ester functional group, making it a versatile building block for

constructing larger, more complex molecules. This technical guide provides a comprehensive

overview of its molecular structure, physicochemical properties, and its role in targeted protein

degradation.

Molecular Structure and Properties
Methyl N-Boc-4-piperidinepropionate, also known as tert-butyl 4-(3-methoxy-3-

oxopropyl)piperidine-1-carboxylate, possesses the molecular formula C14H25NO4 and a

molecular weight of approximately 271.35 g/mol .[1][2] The molecule's structure is

characterized by a piperidine ring N-protected with a tert-butyloxycarbonyl (Boc) group and a

methyl propionate substituent at the 4-position of the piperidine ring. The Boc protecting group
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is crucial for synthetic applications, as it prevents unwanted reactions at the piperidine nitrogen,

allowing for selective modifications at other parts of the molecule.

Physicochemical Data
A summary of the key physicochemical properties of Methyl N-Boc-4-piperidinepropionate is

presented in the table below. Please note that some of these values are predicted.

Property Value Reference

Molecular Formula C14H25NO4 [1][2]

Molecular Weight 271.35 g/mol [1][2]

Appearance White to off-white solid [2]

Boiling Point (Predicted) 339.2 ± 15.0 °C [2]

Density (Predicted) 1.048 ± 0.06 g/cm³ [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

Role in PROTAC Drug Development
Methyl N-Boc-4-piperidinepropionate is primarily employed as a linker component in the

synthesis of PROTACs.[3][4] PROTACs are heterobifunctional molecules that hijack the cell's

natural protein disposal system to eliminate specific disease-causing proteins.[3] They consist

of three main components: a ligand that binds to the target protein, a ligand that recruits an E3

ubiquitin ligase, and a linker that connects these two ligands.[3]

The piperidine moiety within Methyl N-Boc-4-piperidinepropionate serves as a rigid and

metabolically stable component of the PROTAC linker. The rigidity of the piperidine ring can

help to pre-organize the PROTAC into a conformation that is favorable for the formation of a

stable ternary complex between the target protein and the E3 ligase, a critical step for efficient

protein degradation.

General PROTAC Mechanism
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The general mechanism of action for a PROTAC is a catalytic cycle that results in the

degradation of the target protein.
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General mechanism of PROTAC-mediated protein degradation.

Experimental Protocols
While a specific, detailed synthesis protocol for Methyl N-Boc-4-piperidinepropionate is not

readily available in the provided search results, a general synthetic strategy can be inferred

from the synthesis of similar compounds, such as N-Boc-piperidine-4-carboxylic acid methyl

ester. The synthesis would likely involve the protection of the piperidine nitrogen with a Boc

group, followed by the introduction of the methyl propionate side chain.

A plausible, though not explicitly documented, synthetic workflow could involve the following

key steps:
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A plausible synthetic workflow for Methyl N-Boc-4-piperidinepropionate.

Conclusion
Methyl N-Boc-4-piperidinepropionate is a valuable chemical intermediate for the synthesis of

PROTACs, a promising class of therapeutics. Its rigid piperidine scaffold and bifunctional

nature make it an important tool for drug discovery and development professionals. Further

research into its specific applications and the development of detailed, publicly available

synthesis protocols will undoubtedly accelerate its use in the creation of novel protein

degraders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031724#molecular-structure-and-weight-of-methyl-n-
boc-4-piperidinepropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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